Cas no 874297-79-7 (3-cyclopropyl-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea)

3-Cyclopropyl-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea is a boronic ester derivative featuring a cyclopropylurea moiety. This compound is of interest in organic synthesis and medicinal chemistry due to its utility as a versatile intermediate, particularly in Suzuki-Miyaura cross-coupling reactions. The presence of the pinacol boronate ester group enhances stability and reactivity, facilitating selective transformations under mild conditions. The cyclopropyl substituent may confer steric and electronic effects, influencing the compound's binding properties in bioactive applications. Its structural features make it valuable for constructing complex molecules, including pharmaceuticals and agrochemicals. The product is typically handled under inert conditions to preserve its reactivity.
3-cyclopropyl-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea structure
874297-79-7 structure
Product Name:3-cyclopropyl-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
CAS No:874297-79-7
MF:C16H23BN2O3
MW:302.176424264908
MDL:MFCD08689493
CID:719883
PubChem ID:44119149
Update Time:2025-06-08

3-cyclopropyl-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclopropyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
    • 4-(3-Cyclopropylureido)benzeneboronic acid pinacol ester
    • 1-CYCLOPROPYL-3-[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]UREA
    • 4-(3-Cyclopropylureido)phenylboronic acid, pinacol ester
    • 4-[(Cyclopropylcarbamoyl)amino]benzeneboronic acid, pinacol ester
    • (4-(3-CYCLOPROPYLUREIDO)PHENYL)BORONIC ACID PINACOL ESTER
    • 4-(3-Cyclopropylureido)phenylboronic acid pinacol ester
    • TUHNHHNBHVOYFR-UHFFFAOYSA-N
    • OR3457
    • AX8230654
    • F
    • 3-cyclopropyl-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
    • N-Cyclopropyl-N′-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea (ACI)
    • urea, n-cyclopropyl-n'-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
    • P10624
    • CS-0054596
    • AKOS015999406
    • 4-(3-cyclopropylureido)phenyl boronic acid pinacol ester
    • N-Cyclopropyl-N'-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
    • DB-363541
    • MFCD08689493
    • SCHEMBL443553
    • 4-[(Cyclopropylcarbamoyl)amino]benzeneboronic acid,pinacol ester
    • DTXSID10657049
    • AS-50580
    • AB92213
    • 874297-79-7
    • SY319946
    • ZJB29779
    • MDL: MFCD08689493
    • Inchi: 1S/C16H23BN2O3/c1-15(2)16(3,4)22-17(21-15)11-5-7-12(8-6-11)18-14(20)19-13-9-10-13/h5-8,13H,9-10H2,1-4H3,(H2,18,19,20)
    • InChI Key: TUHNHHNBHVOYFR-UHFFFAOYSA-N
    • SMILES: O=C(NC1CC1)NC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1

Computed Properties

  • Exact Mass: 302.18000
  • Monoisotopic Mass: 302.18
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.6

Experimental Properties

  • Color/Form: NA
  • Density: 1.1±0.1 g/cm3
  • Melting Point: 227-229
  • Boiling Point: 414.8±37.0 °C at 760 mmHg
  • Flash Point: Not available
  • Refractive Index: 1.543
  • PSA: 59.59000
  • LogP: 2.73360

3-cyclopropyl-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea Security Information

3-cyclopropyl-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-cyclopropyl-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea Pricemore >>

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Fluorochem
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Fluorochem
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eNovation Chemicals LLC
Y1001096-5g
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eNovation Chemicals LLC
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urea, n-cyclopropyl-n'-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
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3-cyclopropyl-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Dichloromethane ;  8 - 72 h, rt
Reference
Design, synthesis and biological evaluation of a series of novel pyrrolo[2,3-d]pyrimidin/pyrazolo[3,4-d]pyrimidin-4-amine derivatives as FGFRs-dominant multi-target receptor tyrosine kinase inhibitors for the treatment of gastric cancer
Wu, Xiuli; et al, Bioorganic Chemistry, 2022, 127,

3-cyclopropyl-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea Raw materials

3-cyclopropyl-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea Preparation Products

3-cyclopropyl-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea Related Literature

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